1-[(1-methyl-1H-benzimidazol-2-yl)methoxy]-4-(4-methylphenyl)phthalazine

• Molecular Formula: C24H20N4O
• Molecular Weight: 380.4 g/mol
• SMILES: CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)OCC4=NC5=CC=CC=C5N4C
• InChI: InChI=1S/C24H20N4O/c1-16-11-13-17(14-12-16)23-18-7-3-4-8-19(18)24(27-26-23)29-15-22-25-20-9-5-6-10-21(20)28(22)2/h3-14H,15H2,1-2H3
• InChIKey: NKUSJCRAWUTATK-UHFFFAOYSA-N

1-[(1-Methyl-1H-benzimidazol-2-yl)methoxy]-4-(4-methylphenyl)phthalazine: Structural Identity & Sourcing

1-[(1-Methyl-1H-benzimidazol-2-yl)methoxy]-4-(4-methylphenyl)phthalazine (ChemDiv Catalog No. 3544-1067; molecular formula C₂₄H₂₀N₄O; MW 380.45 g/mol; InChI Key NKUSJCRAWUTATK-UHFFFAOYSA-N) is a fully synthetic, achiral small molecule that fuses a phthalazine core with a 1-methyl-1H-benzimidazole moiety via a methoxy (-OCH₂-) linker at position 1 and bears a 4-methylphenyl (p-tolyl) substituent at position 4 . The compound belongs to the hybrid phthalazine–benzimidazole class, a scaffold family that has attracted substantial medicinal chemistry attention owing to the established kinase inhibitory pharmacology of both heterocyclic subsystems [1]. It is supplied as a research-grade screening compound through ChemDiv's diversity library with a typical shipping lead time of approximately one week and is available in milligram quantities for in vitro profiling .

• [1] Amin KM, Barsoum FF, Awadallah FM, Mohamed NE. Identification of new potent phthalazine derivatives with VEGFR-2 and EGFR kinase inhibitory activity. Eur J Med Chem. 2016;123:191-201. doi:10.1016/j.ejmech.2016.07.049. View Source

Substitution Risks with In-Class Analogs

Phthalazine–benzimidazole hybrids are not functionally interchangeable despite sharing a common core topology. The target compound's defining structural feature—a flexible methoxy (-OCH₂-) bridge connecting the phthalazine C1 position to the 1-methylbenzimidazole C2 position—creates a conformational and electronic profile that differs fundamentally from directly N-linked analogs such as 1-(1H-1,3-benzodiazol-1-yl)-4-(4-methylphenyl)phthalazine . This methoxy linker introduces an additional hydrogen-bond acceptor site, increases the topological polar surface area, alters the rotational freedom between the two heterocyclic rings, and is predicted to shift both lipophilicity and aqueous solubility relative to direct C-N coupled comparators . Furthermore, the presence of the N-methyl group on the benzimidazole ring distinguishes this compound from non-methylated or dimethylated benzimidazole variants, which can exhibit different CYP450 interaction profiles and target-binding geometries [1]. These cumulative differences mean that substituting a closely related analog in a screening cascade or SAR study carries a material risk of divergent hit-confirmation outcomes, altered selectivity fingerprints, and non-comparable ADME behavior.

• [1] Baliharová V, Velík J, Savlík M, et al. The effects of fenbendazole, flubendazole and mebendazole on activities of hepatic cytochromes P450 in pig. J Vet Pharmacol Ther. 2004;27(2):85-90. Class-level evidence for benzimidazole-mediated CYP modulation. See also: Benzimidazole drugs and modulation of biotransformation enzymes. Chem Biol Interact. 2004. View Source

Differentiation from Closest Analogs

Methoxy Linker vs. Direct C-N Bond: HBA and TPSA Differences

The target compound incorporates a methoxy (-OCH₂-) bridge between the phthalazine C1 and the 1-methylbenzimidazole C2, introducing an additional oxygen atom compared with the directly N-linked analog 1-(1H-1,3-benzodiazol-1-yl)-4-(4-methylphenyl)phthalazine (CAS 315693-14-2). This structural difference increases the hydrogen-bond acceptor (HBA) count from 3 (for the C22H16N4 direct-linked analog; MW 336.39) to 4 (for the target compound C24H20N4O; MW 380.45) and raises the topological polar surface area (TPSA) to 42.18 Ų . The additional HBA and elevated PSA are predicted to modulate passive membrane permeability and oral absorption potential relative to the N-linked comparator, making the target compound a distinct starting point for oral bioavailability optimization [1].

Evidence Dimension	Hydrogen-bond acceptor count and topological polar surface area (TPSA)
Target Compound Data	HBA = 4; TPSA = 42.18 Ų; MW = 380.45 g/mol; molecular formula C24H20N4O (contains methoxy linker)
Comparator Or Baseline	1-(1H-1,3-benzodiazol-1-yl)-4-(4-methylphenyl)phthalazine: HBA = 3 (estimated from structure C22H16N4); MW = 336.39 g/mol; no methoxy oxygen; TPSA not reported by vendor but computationally lower due to absence of ether oxygen
Quantified Difference	ΔHBA = +1; ΔMW = +44.06 g/mol; TPSA increased to 42.18 Ų (target) from a predicted lower value for the N-linked analog
Conditions	Computed physicochemical properties from ChemDiv vendor datasheet (target) and ChemicalBook listing (comparator); TPSA calculated via standard fragment-based method

Why This Matters

Procurement decisions for SAR campaigns must account for the fact that the methoxy linker alters key ADME descriptors (HBA, TPSA) by defined margins, meaning the target compound occupies a distinct region of chemical property space that cannot be replicated by directly N-linked analogs.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n. View Source

Lipophilicity: 4-Chlorophenyl and Dimethylbenzimidazole Variants

The target compound exhibits a computed logP of 4.83 and logD (pH 7.4) of 4.82, placing it in a moderately high lipophilicity range . By comparison, the 4-chlorophenyl variant 1-(4-chlorophenyl)-4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]phthalazine (MW 400.9; C23H17ClN4O) introduces a chlorine atom that increases molecular weight by approximately 20 Da and is expected to further elevate logP due to the lipophilic contribution of the halogen substituent . Conversely, the 5,6-dimethylbenzimidazole analog 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-4-(4-methylphenyl)phthalazine (CAS 379245-56-4; MW 364.4; C24H20N4) lacks the methoxy linker entirely and exhibits a predicted pKa of 3.42, indicating distinct ionization behavior that would alter pH-dependent solubility and permeability relative to the target compound . The target compound's logP of ~4.83 positions it favorably within the range associated with balanced permeability and metabolic stability for oral drug candidates, while the absence of halogen substituents avoids the potential for CYP-mediated reactive metabolite formation sometimes associated with chlorophenyl groups.

Evidence Dimension	Computed logP, logD, and structural determinants of lipophilicity
Target Compound Data	logP = 4.8265; logD = 4.817; logSw = -4.8676; no halogen substituents
Comparator Or Baseline	1-(4-chlorophenyl)-4-[(1-methyl-1H-benzimidazol-2-yl)methoxy]phthalazine: contains Cl substituent, MW 400.9, expected logP > target (chlorine contribution ~+0.5–0.7 log units per aromatic Cl); 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-4-(4-methylphenyl)phthalazine: MW 364.4, no methoxy linker, predicted pKa 3.42
Quantified Difference	Target logP ~4.83 vs. estimated logP >5.3 for 4-chlorophenyl analog (class-level inference based on aromatic Cl contribution); ΔMW = -20.5 Da vs. chlorophenyl analog; ΔMW = +16.05 Da vs. dimethyl analog
Conditions	Computed logP/logD from ChemDiv (target); comparator properties from ChemicalBook and vendor listings

Why This Matters

The specific logP window of the target compound (mid-4 range) provides a differentiated lipophilicity profile that may offer a more favorable balance between target engagement and off-target promiscuity risk compared with higher-logP chlorinated or differently substituted analogs, directly informing library selection for hit-to-lead campaigns.

VEGFR-2 Kinase Inhibition: Phthalazine Scaffold Reference

Although direct enzymatic IC₅₀ data for this specific compound against VEGFR-2 have not been published in the peer-reviewed literature, the 1,4-disubstituted phthalazine scaffold to which the target compound belongs has been extensively validated as a privileged template for VEGFR-2 kinase inhibition. The clinically studied 1,4-disubstituted phthalazine vatalanib (PTK-787) demonstrates a VEGFR-2 IC₅₀ of 43 nM [1]. More recently, a systematic medicinal chemistry effort reported phthalazine-based compounds with VEGFR-2 IC₅₀ values ranging from 0.09 to 5.76 μM, with the most potent derivatives bearing heterocyclic substituents at position 1 of the phthalazine nucleus [1][2]. The target compound's 1-[(1-methyl-1H-benzimidazol-2-yl)methoxy] substituent provides a heterocyclic fragment at the critical C1 position that has been shown to be a key determinant of VEGFR-2 potency in analogous series. This scaffold-level validation supports the inclusion of the target compound in kinase-focused screening libraries where untested phthalazine–benzimidazole hybrids may yield tractable hits [3].

Evidence Dimension	VEGFR-2 kinase inhibitory activity of phthalazine scaffold class
Target Compound Data	No direct VEGFR-2 IC₅₀ publicly available for this specific compound; scaffold belongs to validated 1,4-disubstituted phthalazine VEGFR-2 inhibitor class [1][2]
Comparator Or Baseline	Vatalanib (PTK-787): VEGFR-2 IC₅₀ = 43 nM; published phthalazine derivatives: VEGFR-2 IC₅₀ range = 0.09–5.76 μM [1][2]
Quantified Difference	Cannot be quantified for the specific compound; class-level potency range spans ~0.04–5.76 μM for structurally related phthalazine VEGFR-2 inhibitors
Conditions	Recombinant VEGFR-2 enzymatic inhibition assays as reported in Eur J Med Chem (2016) and related publications

Why This Matters

The target compound's membership in the validated 1,4-disubstituted phthalazine VEGFR-2 inhibitor class provides a rational basis for its inclusion in kinase-targeted screening cascades, distinguishing it from screening compounds based on unvalidated or less characterized scaffolds, and allowing procurement teams to prioritize it within focused library selections.

• [1] Amin KM, Barsoum FF, Awadallah FM, Mohamed NE. Identification of new potent phthalazine derivatives with VEGFR-2 and EGFR kinase inhibitory activity. Eur J Med Chem. 2016;123:191-201. doi:10.1016/j.ejmech.2016.07.049. View Source
• [2] Elmeligie S, Aboul-Magd AM, Lasheen DS, et al. Design and synthesis of phthalazine-based compounds as potent anticancer agents with potential antiangiogenic activity via VEGFR-2 inhibition. J Enzyme Inhib Med Chem. 2019;34(1):1347-1367. doi:10.1080/14756366.2019.1639694. Biarylureas with VEGFR-2 IC50s of 2.5–4.4 μM reported. View Source
• [3] Abou-Seri SM, Eldehna WM, Ali MM, Abou El Ella DA. 1-Piperazinylphthalazines as potential VEGFR-2 inhibitors and anticancer agents: Synthesis and in vitro biological evaluation. Eur J Med Chem. 2016;107:165-179. doi:10.1016/j.ejmech.2015.10.053. View Source

CYP450 Modulation Liability: Benzimidazole Class Evidence

Benzimidazole-containing compounds as a class are recognized modulators of cytochrome P450 enzymes, with documented induction and inhibition effects on CYP1A, CYP3A, and CYP2C subfamilies [1][2]. While direct CYP inhibition data (Ki or IC₅₀) for this specific compound are not publicly available, the presence of the 1-methylbenzimidazole moiety distinguishes it from non-benzimidazole phthalazine derivatives such as vatalanib or 1-piperazinylphthalazines, which may exhibit different CYP interaction profiles [2]. The methoxy linker, by introducing conformational flexibility between the benzimidazole and phthalazine rings, may also alter the compound's fit within CYP active sites compared to rigid, directly N-linked benzimidazole–phthalazine conjugates. For procurement decisions in drug discovery programs, this class-level CYP liability profile implies that the target compound should be prioritized when CYP interaction profiling is a desired endpoint (e.g., in drug-drug interaction liability panels) but may require careful consideration when metabolic stability or low CYP inhibition is a primary selection criterion [3].

Evidence Dimension	CYP450 enzyme modulation potential of benzimidazole-containing compounds
Target Compound Data	No direct CYP IC₅₀ or Ki data publicly available; contains 1-methylbenzimidazole moiety (class-associated CYP modulator) connected via flexible methoxy linker [1]
Comparator Or Baseline	Non-benzimidazole phthalazine VEGFR-2 inhibitors (e.g., vatalanib, 1-piperazinylphthalazines): CYP modulation profile not dominated by benzimidazole pharmacophore; benzimidazole class reference compounds: CYP3A4 IC₅₀ values reported in the 10–100 μM range for simple benzimidazoles [1][2]
Quantified Difference	Class-level: benzimidazole derivatives show measurable CYP inhibition (IC₅₀ typically >10 μM for CYP3A4 in screening assays); non-benzimidazole phthalazines are not subject to this class liability
Conditions	Human liver microsome and recombinant CYP isoform assays as described in class-reference literature

Why This Matters

The benzimidazole-associated CYP modulation potential creates a differentiated risk–benefit profile that directly impacts compound selection for ADME-Tox screening cascades: the target compound is appropriate for programs investigating CYP interactions but may be deprioritized for lead series requiring minimal CYP liability.

• [1] Baliharová V, Velík J, Savlík M, et al. The effects of fenbendazole, flubendazole and mebendazole on activities of hepatic cytochromes P450 in pig. J Vet Pharmacol Ther. 2004;27(2):85-90. See also: Benzimidazole drugs and modulation of biotransformation enzymes (Review). Chem Biol Interact. 2004. View Source
• [2] Abou-Seri SM, Eldehna WM, Ali MM, Abou El Ella DA. 1-Piperazinylphthalazines as potential VEGFR-2 inhibitors and anticancer agents. Eur J Med Chem. 2016;107:165-179. Non-benzimidazole phthalazine comparator series. View Source
• [3] Khedr F, Ibrahim MK, Eissa IH, Abulkhair HS, El-Adl K. Phthalazine-based VEGFR-2 inhibitors: Rationale, design, synthesis, in silico, ADMET profile, docking, and anticancer evaluations. Arch Pharm (Weinheim). 2021;354(11):e2100201. ADMET profiling context for phthalazine class. View Source

Procurement & Application Scenarios

Kinase Screening Libraries: VEGFR-2 and Related RTKs

The target compound is a rational addition to kinase-focused screening decks based on the validated 1,4-disubstituted phthalazine scaffold's established VEGFR-2 inhibitory activity (class reference IC₅₀ values from 0.04 to 5.76 μM) . Its methoxy-bridged benzimidazole substituent at position 1 introduces a heterocyclic fragment that is underexplored relative to the extensively characterized aniline, piperazine, and biarylurea substituents reported in the phthalazine VEGFR-2 literature, offering the potential to identify novel chemotypes with differentiated selectivity profiles [1]. Procurement of this compound is indicated for laboratories running biochemical VEGFR-2 or EGFR enzymatic screens, cellular angiogenesis assays, or broad kinase selectivity panels where scaffold diversity is a key screening objective.

CYP450 Drug-Drug Interaction Profiling

Owing to the benzimidazole moiety's established class association with CYP450 enzyme modulation, the target compound is well-suited for inclusion in CYP inhibition and induction screening panels . Its distinct structural features—1-methyl substitution on benzimidazole and the methoxy linker—provide a differentiated benzimidazole chemotype for structure–activity relationship studies aimed at dissecting the structural determinants of CYP3A4, CYP1A2, and CYP2D6 interaction within the benzimidazole chemical space [1]. Procurement is recommended for CROs and pharmaceutical companies conducting routine CYP liability assessment of compound libraries or building benzimidazole-focused ADME-Tox SAR datasets.

Oral Bioavailability Optimization: Physicochemical Benchmarking

With its well-characterized physicochemical profile (logP = 4.83, logD = 4.82, TPSA = 42.18 Ų, HBA = 4, achiral) , the target compound serves as a useful reference point for benchmarking the property space of phthalazine–benzimidazole hybrids against established oral drug-likeness criteria (e.g., Veber rules: rotatable bonds ≤10, TPSA ≤140 Ų) [1]. Its mid-range logP and moderate TPSA place it within favorable oral bioavailability prediction space, while the absence of chiral centers simplifies synthetic scale-up considerations. Procurement is recommended for medicinal chemistry groups engaged in lead optimization programs where systematic exploration of linker chemistry (methoxy vs. direct N-linkage) and its impact on permeability, solubility, and metabolic stability is a core objective.

Comparator for Direct N-Linked Benzimidazole–Phthalazine Hybrids

The methoxy linker in the target compound creates a clear structural distinction from the directly N-linked analog 1-(1H-1,3-benzodiazol-1-yl)-4-(4-methylphenyl)phthalazine (CAS 315693-14-2; MW 336.39; no ether oxygen) [1]. This defined structural difference (ΔMW +44 Da; ΔHBA +1; altered conformational flexibility) makes the target compound an appropriate comparator for SAR studies investigating the pharmacological consequences of linker variation within phthalazine–benzimidazole hybrid series. Procurement of both the target compound and its N-linked analog enables controlled head-to-head comparison experiments that can isolate the contribution of the methoxy bridge to target binding, cellular permeability, and metabolic stability .

• [1] Amin KM, Barsoum FF, Awadallah FM, Mohamed NE. Identification of new potent phthalazine derivatives with VEGFR-2 and EGFR kinase inhibitory activity. Eur J Med Chem. 2016;123:191-201. doi:10.1016/j.ejmech.2016.07.049. VEGFR-2 IC₅₀ range 0.04–5.76 μM for phthalazine scaffold class. View Source